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Compound of Interest

Compound Name: Diphenylborinic acid

CAS No.: 2622-89-1

Cat. No.: B1205314

Get Quote

Introduction: Diphenylborinic acid (C₁₂H₁₁BO), also known as hydroxydiphenylborane, is an

organoboron compound with significant applications in organic synthesis, sensor development,

and medicinal chemistry. Its utility stems from the Lewis acidic nature of the boron center and

its ability to form reversible covalent bonds with diols. A thorough understanding of its structural

and electronic properties, as determined by spectroscopic methods, is paramount for its

effective application. This guide provides an in-depth overview of the nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data for diphenylborinic acid,

intended for researchers and professionals in the chemical sciences.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for elucidating the structure of organic

molecules. For diphenylborinic acid, ¹H, ¹³C, and ¹¹B NMR are particularly informative.

¹H and ¹³C NMR Data
The ¹H and ¹³C NMR spectra of diphenylborinic acid are dominated by signals from the two

phenyl rings. While a definitive, isolated spectrum for the pure acid can be challenging to obtain

due to its tendency to dehydrate, the expected chemical shifts can be reliably predicted based
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on data from phenylboronic acid and various diphenylborinic acid esters. The phenyl protons

typically appear as complex multiplets in the aromatic region of the ¹H NMR spectrum. In the

¹³C NMR spectrum, a key feature is the frequent absence of the signal for the ipso-carbon—the

carbon atom directly attached to the boron atom.

Table 1: Expected NMR Spectroscopic Data for Diphenylborinic Acid

Nucleus Chemical Shift (δ) ppm Multiplicity / Remarks

¹H ~7.2 - 8.2 Multiplet (m)

¹³C ~128.0 Phenyl CH

~132.4 Phenyl CH

~135.0 Phenyl CH

Not typically observed ipso-Carbon (C-B)

¹¹B ~27 - 33 Broad singlet (br s)

Note: Chemical shifts are referenced to tetramethylsilane (TMS) and can vary based on solvent

and concentration.

¹¹B NMR Spectroscopy
¹¹B NMR is a specialized technique crucial for characterizing boron-containing compounds. The

chemical shift provides direct insight into the coordination environment and hybridization of the

boron atom. For diphenylborinic acid, the boron is trigonal planar (sp² hybridized), which

typically results in a broad signal in the range of 27-33 ppm.

Experimental Protocol for NMR Spectroscopy
A general procedure for acquiring NMR spectra of an organoboron compound like

diphenylborinic acid is as follows:

Sample Preparation:

Dissolve 5-10 mg of the sample for ¹H NMR, or 20-50 mg for ¹³C NMR, in approximately

0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1][2]
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The sample must be thoroughly dried to avoid interference from water.

Transfer the solution to a 5 mm NMR tube. For ¹¹B NMR, using a quartz NMR tube is

highly recommended to minimize the broad background signal from the borosilicate glass

of standard tubes.[3][4][5]

Instrument Setup:

The analysis is performed on a standard NMR spectrometer (e.g., 400 or 500 MHz).

For ¹¹B NMR, a specific pulse sequence, such as zgbs, may be employed to suppress

extraneous probe noise and obtain a flatter baseline.[4][5]

Data Acquisition:

Acquire the free induction decay (FID) data. The number of scans will depend on the

sample concentration and the nucleus being observed (¹³C and ¹¹B typically require more

scans than ¹H).

Reference the spectra to the residual solvent peak or an internal standard like TMS.

Data Processing:

Apply a Fourier transform to the FID.

Phase and baseline correct the resulting spectrum. For ¹¹B NMR data affected by a broad

background signal, processing may involve left-shifting the FID and applying linear

prediction to improve the baseline.[3]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.

Characteristic IR Data
The IR spectrum of diphenylborinic acid will show characteristic absorption bands

corresponding to the O-H, B-O, B-C, and phenyl C-H and C=C bonds. The O-H stretch is
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typically a broad band, indicative of hydrogen bonding. The B-O asymmetric stretching

vibration is a strong and characteristic peak.

Table 2: Characteristic IR Absorption Bands for Diphenylborinic Acid

Wavenumber (cm⁻¹) Vibration Functional Group

~3200 - 3600 (broad) O-H stretch B-OH

~3000 - 3100 C-H stretch Aromatic C-H

~1600 C=C stretch Aromatic ring

~1310 - 1350 B-O stretch (asymmetric) B-O

~1080 - 1190 B-C stretch Phenyl-B

~700 - 760 C-H bend (out-of-plane) Aromatic C-H

Note: These are approximate ranges compiled from data on phenylboronic acid and related

compounds.[6]

Experimental Protocol for ATR-FTIR Spectroscopy
Attenuated Total Reflectance (ATR) is a common sampling technique for Fourier-transform

infrared (FTIR) spectroscopy that requires minimal sample preparation.

Sample Preparation: Place a small amount of the solid diphenylborinic acid sample directly

onto the ATR crystal (e.g., diamond or germanium).

Instrument Setup:

Ensure the ATR accessory is correctly installed in the FTIR spectrometer.

Collect a background spectrum of the clean, empty ATR crystal. This will be subtracted

from the sample spectrum.

Data Acquisition:

Apply pressure to ensure good contact between the sample and the crystal.
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Collect the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4

cm⁻¹ over a spectral range of 4000 to 650 cm⁻¹.[7]

Data Processing: The instrument software automatically subtracts the background spectrum

from the sample spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of

ions. It is used to determine the molecular weight and elemental composition of a compound.

Mass Spectral Data
The analysis of boronic and borinic acids by mass spectrometry can be complicated by their

tendency to undergo dehydration in the ion source, sometimes leading to the formation of

cyclic trimers known as boroxines.[8] Therefore, derivatization is often employed for reliable

analysis. However, under soft ionization conditions like electrospray ionization (ESI), the

molecular ion can often be observed.

Molecular Formula: C₁₂H₁₁BO

Molecular Weight: 182.03 g/mol [9]

Expected Molecular Ion (ESI+): [M+H]⁺ at m/z 183.09

Expected Molecular Ion (ESI-): [M-H]⁻ at m/z 181.08

Common Fragment: Dehydration product [M-H₂O]⁺

Experimental Protocol for Mass Spectrometry
A general procedure for analyzing boronic acids using liquid chromatography-mass

spectrometry (LC-MS) with an ESI source is as follows:

Sample Preparation:

Prepare a dilute solution of the sample (e.g., 1-10 µg/mL) in a suitable solvent such as a

mixture of acetonitrile and water or methanol and water.[10]
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Instrument Setup:

The sample solution is introduced into the ESI source of the mass spectrometer, often via

an ultra-high-performance liquid chromatograph (UHPLC) for separation prior to analysis.

[11]

The ESI source parameters (e.g., capillary voltage, gas flow, temperature) are optimized

to achieve stable ionization and minimize in-source fragmentation or dehydration.

Data Acquisition:

Acquire the mass spectrum over a relevant m/z range (e.g., 50-500).

The analysis can be performed in either positive or negative ion mode to detect different

adducts or the deprotonated molecule.

Data Analysis: Identify the peak corresponding to the molecular ion and any significant

fragment ions. High-resolution mass spectrometry can be used to confirm the elemental

composition.

Workflow Visualization
The logical flow for the comprehensive spectroscopic analysis of diphenylborinic acid, from

sample handling to final data interpretation, is depicted below.
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Caption: General workflow for the spectroscopic characterization of diphenylborinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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